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Compound of Interest

Compound Name: N-Chloroacetamide

Cat. No.: B3344158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and disposal

protocols for N-Chloroacetamide. The information is intended to support researchers,

scientists, and professionals in the drug development field in managing this chemical

responsibly and minimizing potential risks.

Chemical and Physical Properties
N-Chloroacetamide is a chlorinated organic compound. It is a colorless solid, although older

samples may appear yellow, and it has a characteristic odor.[1] It is readily soluble in water.[1]
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Property Value Reference(s)

Molecular Formula C₂H₄ClNO [2]

Molecular Weight 93.51 g/mol [2][3]

CAS Number 598-49-2 [2]

Melting Point 111.5 °C [4]

Boiling Point 225 °C (rough estimate) [4]

Density 1.1015 g/cm³ (rough estimate) [4]

Refractive Index 1.4510 (estimate) [4]

pKa 9.41 ± 0.46 (Predicted) [4]

Water Solubility 98 g/mL at 20 °C [3]

Vapor Pressure 0.05 mm Hg at 20 °C [5]

Log Pow (n-octanol/water) -0.63 [5][6]

Toxicological Data
N-Chloroacetamide is classified as toxic if swallowed and may cause an allergic skin reaction.

It is also suspected of damaging fertility or the unborn child.[6][7][8]
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Test Species Route Value Reference(s)

LD₅₀ (Acute) Mouse Oral 150 mg/kg [9]

Mouse Oral 155 mg/kg [9]

Rat Oral 70 mg/kg [9]

Rat (female) Oral 138 mg/kg [5][9]

Dog Oral 31 mg/kg [9]

Rabbit Oral 122 mg/kg [9]

Mouse Intraperitoneal 100 mg/kg [9]

LD₅₀ (Dermal)
Rat

(male/female)
Dermal > 2000 mg/kg [5]

Safety and Handling
Proper handling of N-Chloroacetamide is crucial to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.
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Personal Protective Equipment (PPE) for N-Chloroacetamide

Gloves
(Inspect before use)

Protective Clothing
(Complete suit)

Eye/Face Protection
(Safety glasses, face shield)

Respiratory Protection
(Use in well-ventilated area or with local exhaust)

Handling N-Chloroacetamide

Hand Protection

Body Protection

Eye/Face Protection

Respiratory Protection

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling N-Chloroacetamide.

Engineering Controls
Work should be conducted in a well-ventilated place, preferably under a chemical fume hood.

[6][7] Ensure that emergency exits and a risk-elimination area are established.[5]

Safe Handling Practices
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[5][6]

Avoid contact with skin and eyes.[5][10]

Avoid the formation of dust and aerosols.[5][10]

Do not eat, drink, or smoke when using this product.[5][6]
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Wash hands thoroughly after handling.[5][6]

Contaminated work clothing should not be allowed out of the workplace.[5][6]

Storage
Store N-Chloroacetamide in a cool, dry, and well-ventilated area in tightly closed containers.

[6][7] It should be stored locked up and separated from strong oxidants, strong bases, strong

acids, and foodstuffs.[3][6]

Accidental Release Measures
In the event of a spill, follow these procedures:
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Spill of N-Chloroacetamide

Evacuate personnel to safe areas

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill
(Prevent entry into drains)

Sweep spilled substance into covered, sealable containers
(Moisten to prevent dusting if appropriate)

Dispose of as hazardous waste according to local regulations

Clean the affected area

Click to download full resolution via product page

Caption: Workflow for responding to an N-Chloroacetamide spill.

Personal protection includes using a particulate filter respirator adapted to the airborne

concentration of the substance.[5] Do not let this chemical enter the environment.[5]
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Disposal Protocols
Waste material must be disposed of in accordance with national and local regulations.[6] Do

not mix with other waste and handle uncleaned containers as you would the product itself.[6]

Chemical Neutralization
N-Chloroacetamide can be neutralized with a solution of a strong base like sodium hydroxide

(NaOH) or potassium hydroxide (KOH) to produce less harmful products.[1] This process

involves the hydrolysis of the chloroacetamide.

Chemical Degradation for Disposal

N-Chloroacetamide
(C₂H₄ClNO)

Less Harmful Products
(Glycolic acid derivatives)

+ Hydrolysis

Strong Base
(e.g., NaOH) Catalyzes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.sigmaaldrich.com/JP/de/sds/aldrich/c0267?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15238~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:37:15~~2-Chloroacetamide~~
http://cdn.chemservice.com/product/msdsnew/External/English/N-10312%20English%20SDS%20US.pdf
https://cir-reports.cir-safety.org/view-attachment/?id=08d3fe01-8d74-ec11-8943-0022482f06a6
https://static.cymitquimica.com/products/IN/pdf/sds-DA003H1B.pdf
https://www.benchchem.com/product/b3344158#n-chloroacetamide-safety-handling-and-disposal-protocols
https://www.benchchem.com/product/b3344158#n-chloroacetamide-safety-handling-and-disposal-protocols
https://www.benchchem.com/product/b3344158#n-chloroacetamide-safety-handling-and-disposal-protocols
https://www.benchchem.com/product/b3344158#n-chloroacetamide-safety-handling-and-disposal-protocols
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3344158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

